Cas no 1698219-73-6 (3-bromo-4-(3-methoxy-3-methylbutoxy)oxolane)

• Product Name: 3-bromo-4-(3-methoxy-3-methylbutoxy)oxolane
• CAS No: 1698219-73-6
• MF: C₁₀H₁₉BrO₃
• MW: 267.160063028336
• CID: 5869747
• PubChem ID: 106666907
• Update Time: 2025-10-29

3-bromo-4-(3-methoxy-3-methylbutoxy)oxolane Chemical and Physical Properties

Names and Identifiers

• 3-bromo-4-(3-methoxy-3-methylbutoxy)oxolane
• 1698219-73-6
• EN300-1133537

• Inchi： 1S/C10H19BrO3/c1-10(2,12-3)4-5-14-9-7-13-6-8(9)11/h8-9H,4-7H2,1-3H3
• InChI Key： MRMNXNJGPFWKGV-UHFFFAOYSA-N
• SMILES： BrC1COCC1OCCC(C)(C)OC

Computed Properties

• Exact Mass: 266.05176g/mol
• Monoisotopic Mass: 266.05176g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 27.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes

Additional information on 3-bromo-4-(3-methoxy-3-methylbutoxy)oxolane

Research Briefing on 3-bromo-4-(3-methoxy-3-methylbutoxy)oxolane (CAS: 1698219-73-6) in Chemical Biology and Pharmaceutical Applications

The compound 3-bromo-4-(3-methoxy-3-methylbutoxy)oxolane (CAS: 1698219-73-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest findings on this molecule, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the role of 3-bromo-4-(3-methoxy-3-methylbutoxy)oxolane as a versatile intermediate in the synthesis of complex bioactive molecules. Its brominated oxolane core and methoxy-methylbutoxy side chain make it a valuable scaffold for medicinal chemistry, particularly in the development of antiviral and anticancer agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of novel protease inhibitors, showcasing its potential in targeting viral replication pathways.

In terms of biological activity, preliminary in vitro assays have revealed that derivatives of 3-bromo-4-(3-methoxy-3-methylbutoxy)oxolane exhibit moderate inhibitory effects against specific cancer cell lines, including breast and lung adenocarcinoma. Researchers attribute this activity to the molecule's ability to interfere with cellular signaling pathways, such as the PI3K/AKT/mTOR axis, which is often dysregulated in malignancies. However, further in vivo studies are required to validate these findings and assess pharmacokinetic properties.

The synthetic routes to 3-bromo-4-(3-methoxy-3-methylbutoxy)oxolane have also been optimized in recent years. A 2022 patent application (WO2022156789) describes a scalable, high-yield process using catalytic asymmetric epoxidation, followed by regioselective bromination. This advancement addresses previous challenges related to stereochemical control and purity, making the compound more accessible for industrial-scale applications.

Despite these promising developments, challenges remain in the clinical translation of this compound. Its metabolic stability and potential off-target effects require thorough investigation. Current research efforts, as highlighted in a 2023 review in Bioorganic & Medicinal Chemistry Letters, are focusing on structural modifications to improve selectivity and reduce toxicity while retaining its bioactive properties.

In conclusion, 3-bromo-4-(3-methoxy-3-methylbutoxy)oxolane represents an exciting area of research in pharmaceutical development. Its dual role as a synthetic building block and a potential therapeutic agent underscores its importance in chemical biology. Future studies should prioritize structure-activity relationship analyses and preclinical evaluations to unlock its full therapeutic potential.